10.1039/FS9720600182 | Mechanical techniques for studying viscoelastic relaxation processes in polymer solutions

Mechanical techniques for studying viscoelastic relaxation processes in polymer solutions

Faraday Symposia of the Chemical Society Pub Date: DOI: 10.1039/FS9720600182

Abstract

The recent advent of small digital computers suitable for on-line data acquisition and processing systems (DAPS) has made possible very accurate measurements of the magnitudes and relative phasing of sinusoidally time varying signals by employing cross-correlation techniques to reduce the influence of noise, drift, and harmonic distortion. When used with transducers appropriate for measurement of dilute solution viscoelastic properties, such a DAPS provides far more accurate data than have previously been obtainable from electrical impedance measurement techniques. The DAPS and two transducers described are used to obtain infinite dilution viscoelastic properties as well as effective high frequency properties in which effects related to the incomplete flexibility of long chain molecules are observed. The principal features of the data obtained to date are described.

Share View Original Text

Recommended Literature

[1] Chronic exposure to acephate triggers ROS-mediated injuries at organismal and sub-organismal levels of Drosophila melanogaster Prem Rajak,Salma Khatun,Moumita Dutta,Moutushi Mandi,Sumedha RoyToxicol. Res., 2018,7, 874-887 10.1039/C8TX00052B
[2] The effect of giving certain oils in the daily diet of cows on the composition of butter fat Analyst, 1924,49, 311-327 10.1039/AN9244900311
[3] Front cover Chem. Commun., 2023,59, 4827-4828 10.1039/D3CC90135A
[4] Front cover Inorg. Chem. Front., 2020,7, 1311-1311 10.1039/D0QI90021D
[5] Stimuli responsive furan and thiophene substituted difluoroboron β-diketonate materials† William A. Morris,Tristan Butler,Milena Kolpaczynska,Cassandra L. FraserMater. Chem. Front., 2017,1, 158-166 10.1039/C6QM00008H
[6] The effect of pH on the kinetics of the reaction of iron(II) with hydrogen peroxide in perchlorate media J. Chem. Soc. A, 1968, 24-29 10.1039/J19680000024
[7] Prophylactic treatment of curcumin in a rat model of depression by attenuating hippocampal synaptic loss† Cuiqin Fan,Ye Li,Tian Lan,Wenjing Wang,Xueqin MaoFood Funct., 2021,12, 11202-11213 10.1039/D1FO02676C
[8] Use of achiral additives to increase the stereoselectivity in Rh(ii)-catalyzed cyclopropanations†‡ David Marcoux,Vincent N. G. Lindsay,André B. CharetteChem. Commun., 2010,46, 910-912 10.1039/B920587J
[9] Correction: Crystallinity-modulated hollow CeO2−x nanorods as free radical scavengers for long-term photostability in organic photovoltaics Seongwon Yoon,Sohyun Kim,Youngjoon Lim,Jihun Kim,Jun Kim,Kwangjin An,Sungmin Park,Jin Young KimJ. Mater. Chem. C, 2023,11, 3128-3128 10.1039/D3TC90032K
[10] Facile synthesis of sulfide Bi13S18I2 as a promising anode material for a lithium-ion battery† Cheng-Lu Yang,Chen LiangRSC Adv., 2023,13, 28389-28394 10.1039/D3RA04845D

Journal Name：Faraday Symposia of the Chemical Society

Research Products

Docosanoicacid, [tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-1-phenanthrenyl]methylester

CAS no.: 127036-29-7
2-Cyclohexyl-5-methylphenol

CAS no.: 1596-13-0
MOME

CAS no.: 109882-76-0
1H-Imidazole,2-(4-ethylphenyl)-

CAS no.: 164062-69-5
n-Pentacosane-d52

CAS no.: 121578-13-0
(R)-Methyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate

CAS no.: 191327-28-3
D-Erythrose 4-phosphate sodium

CAS no.: 103302-15-4
[HIS19]-CHARYBDOTOXIN

CAS no.: 175069-96-2
Fmoc-3,5-dinitro-tyr-oh

CAS no.: 195434-42-5
1-Piperazinecarboxylicacid, 4-ethyl-3-oxo-, 1,1-dimethylethyl ester

CAS no.: 194350-95-3